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Compound of Interest

Compound Name: n-Methyl bromofluoroacetamide

Cat. No.: B1597164 Get Quote

An In-depth Technical Guide to the Safe Handling of n-Methyl bromofluoroacetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Methyl bromofluoroacetamide (CAS No. 53441-14-8) is a halogenated acetamide with the

molecular formula C₃H₅BrFNO.[1] Its structure, featuring both bromine and fluorine atoms on

the acetamide backbone, makes it a valuable reagent in synthetic organic chemistry,

particularly for the introduction of these halogens into target molecules.[1] The divergent

reactivity of the two different halogens allows for sequential functionalization in multi-step

syntheses.[1] However, the presence of these functional groups also necessitates a thorough

understanding of its potential hazards and the implementation of rigorous safety protocols. This

guide provides a comprehensive overview of the safety data and handling precautions for n-
Methyl bromofluoroacetamide, drawing upon information from related compounds and

general laboratory safety principles to ensure the well-being of researchers and the integrity of

experimental work.

Hazard Identification and Analysis
While a specific Safety Data Sheet (SDS) for n-Methyl bromofluoroacetamide is not readily

available, a comprehensive hazard analysis can be constructed by examining structurally

related compounds and the known risks associated with its functional groups. The primary

hazards are associated with its nature as a halogenated N-methyl amide.
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1.1. Inferred Toxicological Hazards:

Toxicity: Based on related compounds, n-Methyl bromofluoroacetamide should be treated

as a substance with potential for significant toxicity. For instance, 2-BROMO-N-

METHYLACETAMIDE is classified as causing skin irritation and serious eye irritation.[2] It is

prudent to handle n-Methyl bromofluoroacetamide as a compound that is potentially toxic

if swallowed, inhaled, or absorbed through the skin.[3]

Reproductive Toxicity: N-Methylacetamide is classified as a substance that may damage the

unborn child.[4][5] Given the structural similarity, n-Methyl bromofluoroacetamide should

be handled as a potential reproductive toxicant.[5]

Irritation: Halogenated organic compounds are often irritating to the skin, eyes, and

respiratory tract.[6][7] Direct contact should be avoided.

Sensitization: Although no specific data is available for this compound, some halogenated

compounds can act as sensitizers.[8]

1.2. Physicochemical Hazards:

Thermal Decomposition: Upon heating, halogenated organic compounds can decompose to

release toxic and corrosive fumes, such as hydrogen bromide, hydrogen fluoride, and

nitrogen oxides (NOx).[6][8]

Incompatibilities: It is expected to be incompatible with strong oxidizing agents, strong acids,

and strong bases.[8]

A summary of key properties for n-Methyl bromofluoroacetamide is provided in the table

below.
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Property Value Reference

CAS Number 53441-14-8 [9][10][11]

Molecular Formula C₃H₅BrFNO [1][9]

Molecular Weight 169.98 g/mol [1][12]

Physical State Solid [12]

Density 1.65 g/cm³ [1]

Boiling Point 261.1°C at 760 mmHg [1]

Purity Typically available at ≥98.0% [12]

Safe Handling and Personal Protective Equipment
(PPE)
A multi-layered approach to safety, incorporating engineering controls, administrative controls,

and personal protective equipment, is essential when working with n-Methyl
bromofluoroacetamide.

2.1. Engineering Controls:

Fume Hood: All work with n-Methyl bromofluoroacetamide, especially handling of the solid

and preparation of solutions, must be conducted in a properly functioning chemical fume

hood to minimize inhalation exposure.[13]

Ventilation: Ensure adequate general laboratory ventilation.[4]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.[6]

2.2. Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical to prevent dermal, ocular, and respiratory exposure.
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Eye and Face Protection: Chemical safety goggles are mandatory.[6] A face shield should

also be worn when there is a risk of splashing.[14]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) and inspect

them before each use.[7][15] Contaminated gloves should be removed immediately and

disposed of as hazardous waste.[16]

Lab Coat: A lab coat that covers all exposed skin is required.[7]

Apron: An acid-resistant apron should be considered for additional protection.[14]

Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be

controlled by a fume hood, a NIOSH/MSHA-approved respirator should be used.[6][8]

The following diagram illustrates the workflow for safe handling of n-Methyl
bromofluoroacetamide.
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Safe handling workflow for n-Methyl bromofluoroacetamide.
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Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

3.1. First-Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[4] Seek immediate medical attention.[6]

Skin Contact: Remove all contaminated clothing and wash the affected area with soap and

plenty of water.[4] Seek medical attention if irritation persists.[17]

Inhalation: Move the individual to fresh air.[4] If breathing is difficult, administer oxygen.[6] If

not breathing, give artificial respiration.[4] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water.[6]

Seek immediate medical attention.[4]

3.2. Spill and Leak Procedures:

Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal.[3]

Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection.[18] Absorb liquid spills with an inert material and place in a suitable

container for disposal.[18]

Ventilation: Ensure the area is well-ventilated during and after cleanup.[4]

The decision tree below outlines the appropriate response to an emergency involving n-Methyl
bromofluoroacetamide.
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Emergency response decision tree for n-Methyl bromofluoroacetamide.

Storage and Disposal
4.1. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1597164?utm_src=pdf-body-img
https://www.benchchem.com/product/b1597164?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2385114&productDescription=N-METHL-222-TRIFLROACETAMI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9933-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzE2ODV8YXBwbGljYXRpb24vcGRmfGFEWmlMMmc0TlM4NU1UYzNORE16TVRRMU16YzBMMU5FUWw4NU9UTXpYMGRDWDBWT0xuQmtaZ3xmOTZhYTI1MTk2Y2IyMTU5Zjk5NThiOGMwMmM3ZDg5Yzg4M2Y3YTZjZjNhMTczYjRjNmMxNjc1MGU0NDRmMWI1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[8]

Store in a locked cabinet or an area with restricted access.[2][4]

4.2. Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.[4]

Contaminated materials and empty containers should be treated as hazardous waste.[4]

Conclusion
While n-Methyl bromofluoroacetamide is a valuable research chemical, its potential hazards

necessitate a cautious and well-informed approach to its handling. By adhering to the principles

of good laboratory practice, utilizing appropriate engineering controls and personal protective

equipment, and being prepared for emergencies, researchers can work safely with this

compound. The information presented in this guide, synthesized from data on related

chemicals and established safety protocols, provides a robust framework for the safe utilization

of n-Methyl bromofluoroacetamide in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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